In recent decades, Lake Qarun significantly suffered from the adverse effects of climate change (e.g., high evaporation rate) and human activities (e.g., industrial and agricultural development within the catchment). The objectives of this work were to (i) evaluate the sediment characteristics due to the impact of the catchment on the lake and (ii) estimate the sedimentation rates and relate these to historical changes in sediment. Three sediment Cores collected in 2018 from Lake Qarun were sliced into 5 cm intervals, and the radionuclides 210Pb and 137Cs were measured using a γ spectrometer. The best validated models were the constant rate of supply (CRS) and the correct CRS(C-CRS). The results provide evidence that grain size, sediment fractions, organic matter (OM), organic carbon (OC) and sedimentation rate are all significantly influenced by agricultural and industrial activities.The geochronology models of 210Pb indicated changes in the sedimentation process of Lake Qarun for 100 years that could be a vital source of information regarding changes in the regional and global hydrology. The estimated mean sedimentation rate based on the 210Pb model is 0.45 ± 0.1 cm yr−1 that extremely close to the sedimentation rate of the 137Cs marker is 0.55 cm yr−1 that indicates an excellent agreement in terms of sedimentation rate.

Floods are natural disasters caused by certain factors, and these floods can cause a lot of material or immaterial losses. Bandung Raya is an area with coverage of two cities and two districts consisting of Bandung City, Cimahi City, Bandung Regency, and West Bandung Regency. Flood susceptibility mapping can be done in various ways, but one of the most effective ways is by using the MCDA-based AHP method. This study aims to map the susceptibility of flood risk in the Greater Bandung area using the analytical hierarchy process (AHP) multi-criteria decision analysis (MCDA) model, as well as validating the results obtained. The use of AHP MCDA in this research is by giving weight to each conditioning factor, and applying it by means of overlay weighting technique in ArcGIS 10.8 software. This study found that the flood risk criteria obtained were four classifications: (1) low risk; (2) quite risk; (3) high risk and (4) extreme risk. Most areas that get quite risk classification are Cimahi City, high risk in Bandung Regency, and high risk in Bandung Regency. In addition, the results of the validation by comparing the map acquisition with the flood maps that occurred in 2002–2022 get an average ROC curve percentage of 76.4%, and these results show that the Bandung Raya flood risk susceptibility map is valid. Based on the conditioning factors used, nine factors such as NDVI, TWI, LU/LC, Rainfall, Slope, Elevation, Distance from Road, and Distance from River can be used as valid conditioning factors.

Climate and groundwater are always in a state of dynamic equilibrium. Subsurface systems contaminated by light non-aqueous phase liquid (LNAPL) present a challenge to understand the overall impact of water table dynamics, due to various interacting mechanisms, including volatilization, and LNAPL mobilization/dissolution along the groundwater flow direction and oscillating redox conditions. We investigated the impact of water table fluctuations on LNAPL natural attenuation and soil geochemical characteristics in semi-arid coastal areas under saline conditions. Four soil columns operated for 151 days under anoxic conditions where a layer of benzene and toluene were subjected to a stable and fluctuating water table associated with low and high salinity conditions. The bottom of stable and fluctuating columns reached an anaerobic state after 40 days, while the middle of stable column took 60 days. pH values of the fluctuating columns covered a wide range, and at the end shifted towards alkaline conditions, unlike the stable columns. In fluctuating columns, pore water sulfate decreased in the middle, but in stable columns, it decreased in the first 40 days, which suggested that sulfate was the primary electron donor and sulfate-reducing bacteria were present. At the source zone, benzene and toluene reached their maximum concentration after 30 and 10 days for the stable and the fluctuating columns, respectively. Significant decrease in benzene and toluene concentrations occurred under the fluctuating water table. Salinity did not affect benzene and toluene concentrations in the aqueous phase, although water table fluctuations have the most effect. Soil solid-phase analysis shows fluctuating columns have less toluene than stable columns. Solid-phase analysis showed the fluctuating columns have less benzene and toluene concentrations as compared to the stable columns.

This study used remote sensing (RS) and geographic information system (GIS) techniques to assess groundwater potential areas by applying two multi-criteria decision-making analyses tools in the Arghandab river basin. Twelve influencing parameters summarizing basin characteristics were gathered and generated using geospatial RS and GIS tools. The analytical hierarchy process (AHP) and analytical network process (ANP) were examined to weigh, ranking, and reclassify raster to produce groundwater potential maps. Two multi-criteria decision models were applied to compare results and suitability in the study area. The results of the AHP analysis delineate five groundwater potential zones (GWPZs) classified as very poor (29%), poor (22%), moderate (17%), high (19%), and very high (14%). On the other hand, the results of the ANP analysis classified GWPZs as very poor (25%), poor (9%), moderate (25%), high (30%), and very high (11%). To validate generated GWPZs maps, a total of 270 well locations data were utilized in the receiver operating characteristic (ROC) curve analysis. ROC model accuracy in training and validation stages is marginally higher for the ANP model (0.810 and 0.823) as compared to the AHP model (0.749 and 0.742). The groundwater potential map delineated in this study offers a preliminary assessment to scientists, public authorities, and policy makers for sustainable management of groundwater resources in the study area.

In the semi-arid regions of India, where intensive use and climatic irritancies induced water table depletions have become a serious concern, the artificial recharging of groundwater through managed aquifer recharge can be an effective solution in confronting the deterioration of human well-being. However, in planning the managed aquifer recharge (MAR) system, the suitable recharge structures should always be located specifically in relevant locations (needed and feasible); otherwise, the investments will not have meaning. The present study is one of such attempts to address the ever-increasing groundwater depletion of the semi-arid Shilabati River basin in eastern India by successfully positioning site-specific MAR structures in the river channel. Here, the decisions on positioning convenient structures were taken based on multi-factor analysis aided with optimistic weights and central groundwater board (CGWB) guidelines on MAR in a GIS-integrated Fuzzy-AHP environment. The findings reveal that the mature (middle) stage of the river flow is the most relevant location in terms of the need and feasibility for designing MAR structures. Further, considering the CGWB prerequisites for structure-wise recharge, the study proposed 15 site-specific and convenient civil structures, viz. percolation tanks, check dam/gabion structures and nala bunds for a healthy and sustainable recharge over the relevant locations. These scholarly outcomes will surely help the policymakers as an informative base while planning MAR programme.

The shape, the volume, and the distribution of the rock blocks represent important geomechanical factors of a rock mass behavior in engineering works. Several methods have been developed for estimating these parameters, including numerical models, as well as analytical and empirical methods. However, their determination in actual in-situ conditions can be quite challenging. The existing analytical methods show limitations in determining the in-situ rock blocks volume. Numerical models provide more reliable estimates of these parameters, but they are not accessible to all, and they require a good working knowledge. Increasing the accuracy of existing analytical methods, or developing more reliable and accessible methods, are more realistic approaches to obtain better estimates of rock block volumes. This paper presents a new method to obtain more accurate estimates of in-situ rock block volume. The method is developed for rock a mass consisting of three persistent joint sets, each set having constant spacing and orientation values. It is based on vector products to obtain exact block volumes, an improvement as compared to previous methods. The volumes of the rock blocks are calculated through the multiplication of the blocks’ edge vector. The results of the developed equation are validated with the output of numerical simulations using 3DEC version 7.0 software, and the results indicate that the developed method makes it possible to determine in-situ rock block volume more reliably than the existing methods.

Hydraulic conductivity is one of the most challenging hydrogeological properties to appropriately measure due to its dependence on the measurement scale and the influence of heterogeneity. This paper presents a comparison of saturated hydraulic conductivities (K) determined for a quasi-homogeneous coastal sand aquifer, estimated using eight different methodologies, encompassing empirical, hydraulic and numerical modeling methods. The geometric means of K, determined using 22 methods, spanning measurement scales varying between 0.01 and 100 m, ranged between 3.6 and 58.3 m/d. K estimates from Cone Penetration Test (CPT) data proved wider than those obtained using the other methods, while various empirical equations, commonly used to estimate K from grain-size analysis and Tide-Aquifer interaction techniques revealed variations of up to one order of magnitude. Single-well tracer dilution tests provided an alternative for making preliminary estimates of K when hydraulic gradients were known. Estimates from the slug tests proved between 1.2 and 1.6 times larger than those determined from pumping tests which, with one of the smallest ranges of variation, provided a representative average K of the aquifer as revealed by numerical modeling. By contrast, variations in K with depth could be detected at small scales (~ 0.1 m). Hydraulic Profiling Tool (HPT) system data indicated that K decreases with depth, which was supported by the numerical model results. No scale effect on K was apparent when considering the ensemble of results, suggesting that hydraulic conductivity estimates do not depend on the scale of measurement in the absence of significant aquifer heterogeneities.

This paper describes the existence of high salinity in an inland aquifer system of a limited extent located in the granitic terrain of south India. Salinity levels observed in 55 water samples collected pre- and post-monsoon are discussed. Limited repeat sampling during the two seasons shows no significant change in hydrochemistry, probably due to the prevailing drought conditions during the study period (2017–18). As per the salinity classification based on total dissolved solids (TDS), only one sample indicates freshwater while ~ 40% of the samples are slightly saline, and the remaining have moderate salinity. All the high TDS samples are located over a limited area, and most show the water type as Ca–Mg–Na–Cl–SO4. Hydrochemical data indicate a gradual increase in salinity from west to east. Mainly two distinct processes (1) reverse ion exchange and (2) evaporation are likely to have influenced the groundwater chemistry. Variation in water chemistry between granite and gneiss formations indicates the influence of geology on hydrochemistry. Insignificant changes in hydrochemistry for the limited repeat sampling during pre and post-monsoon periods show a meagre recharge due to failed monsoon. However, depleted stable isotope values with reference to high TDS suggest faster recharge conditions in the granitic region than in the gneissic region. Accumulation of high salinity in the groundwater is restricted to the granitic area. We postulate that the presence of Hornblende Biotite Gneiss along the southern parts of the granitic region may be acting as a boundary for accumulating saline groundwater in a limited area in this region. However, it needs confirmation through further detailed geological and geophysical studies.

Modern soil erosion control strategies and procedures include organic additives and cost-effective, environmentally friendly conditioners. Many challenges involving innovative and often dangerous alterations arising from processes in essential industries, such as refineries and petrochemicals, have gotten less attention. The use of Molecular Sieve Waste (MSW) as a novel approach has yet to be described. As a result, the MSW at three levels of 1, 2, and 4 g m−2 to small plots (0.5 × 0.5 × 0.3 m) with three replicates situated on a slope of some 20% was applied. The plots were then subjected to design simulated rain with the intensity of 70 mm h−1 and a duration of 30 min at the Rainfall and Soil Erosion Simulation Laboratory of Tarbiat Modares University. The results showed that in the plots with MSW amendment, the runoff volume at three levels of 1, 2, and 4 g m−2 was considerably (p = 0.091) decreased by 42%, 73%, and 72%, respectively, compared to the control treatment. However, the runoff time significantly (p = 0.004) increased in all three study treatments compared to the control treatment. The soil loss had a significant (p = 0.009) reduction of 61%, 73%, and 83% at three levels of MSW, 1, 2, and 4 g m−2. In this way, the use of MSW in controlling runoff and soil loss in Marni areas and with the priority of controlling soil loss was confirmed.

Climate change represents an intractable problem which urges a prompt intervention to be resolved. One of climate change's most destructive calamities is flash flooding. On that caveat, this study tries to identify the zones most susceptible to flash floods by utilizing machine learning technique. Initially, a digital elevation model (DEM) has been utilized to delineate a basin located in the city of New Cairo, Egypt, where the flash floods occur frequently. Subsequentially, 12 flood causative factors were calculated and mapped via ArcMap. Furthermore, the depth of runoff was calculated via HEC-RAS and employed as a flood causative factor. Additionally, both flooded points and flood causative factors have been employed by utilizing the “GARP”* approach to produce the Flood Hazard Map (FHM). The state-of-art in this study is to predict the hazard degree of flash floods by utilizing the simulated runoff depth which has been used as flood causative factor in the selected machine learning technique. The FHM anticipated approximately 20% of the total area to have a very high hazard of floods, whereas, more than two-thirds of the study area has expected to have low and very low flood hazard. In addition, the receiver operating characteristic “ROC” approach has been applied to examine the FHM, which estimated the area under curve as 96.88%. Finally, decision-makers can utilize the generated map to better comprehend repercussion of flooding and make adequate preparations to alleviate this risk. *GARP: “Genetic Algorithm for Rule-set Prediction”.